Cas no 2228806-12-8 (tert-butyl 5,5-dimethyl-2-(piperidin-4-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 5,5-dimethyl-2-(piperidin-4-yl)piperidine-1-carboxylate
• CAS No: 2228806-12-8
• MF: C₁₇H₃₂N₂O₂
• MW: 296.448184967041
• CID: 5815031
• PubChem ID: 165824572
• Update Time: 2025-11-02

tert-butyl 5,5-dimethyl-2-(piperidin-4-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5,5-dimethyl-2-(piperidin-4-yl)piperidine-1-carboxylate
• 2228806-12-8
• EN300-1898116

• Inchi： 1S/C17H32N2O2/c1-16(2,3)21-15(20)19-12-17(4,5)9-6-14(19)13-7-10-18-11-8-13/h13-14,18H,6-12H2,1-5H3
• InChI Key： OGJZDKKRIXFZIB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)(C)CCC1C1CCNCC1)=O

Computed Properties

• Exact Mass: 296.246378268g/mol
• Monoisotopic Mass: 296.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 5,5-dimethyl-2-(piperidin-4-yl)piperidine-1-carboxylate

Comprehensive Guide to tert-butyl 5,5-dimethyl-2-(piperidin-4-yl)piperidine-1-carboxylate (CAS No. 2228806-12-8)

tert-butyl 5,5-dimethyl-2-(piperidin-4-yl)piperidine-1-carboxylate (CAS No. 2228806-12-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is widely utilized as a key intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development. Its unique structural features, including the tert-butyl carbamate protecting group and the 5,5-dimethyl piperidine scaffold, make it a versatile building block for medicinal chemistry applications.

The compound's molecular formula is C17H32N2O2, with a molecular weight of 296.45 g/mol. Its structure combines a piperidine ring with a tert-butyloxycarbonyl (Boc) protecting group, which is crucial for stability during synthetic processes. Researchers often employ tert-butyl 5,5-dimethyl-2-(piperidin-4-yl)piperidine-1-carboxylate in the preparation of various pharmaceutical candidates, especially those targeting neurological disorders and metabolic diseases. The presence of the Boc group allows for selective deprotection under mild acidic conditions, making it ideal for multi-step synthetic routes.

In recent years, the demand for piperidine-based compounds like tert-butyl 5,5-dimethyl-2-(piperidin-4-yl)piperidine-1-carboxylate has surged due to their applications in developing novel therapeutics. This aligns with current trends in drug discovery, where researchers are focusing on small molecule inhibitors and modulators of protein-protein interactions. The compound's structural flexibility enables modifications that can enhance drug-like properties such as solubility, bioavailability, and target specificity.

From a synthetic chemistry perspective, tert-butyl 5,5-dimethyl-2-(piperidin-4-yl)piperidine-1-carboxylate offers several advantages. Its sterically hindered piperidine core contributes to improved metabolic stability in potential drug candidates. Additionally, the Boc-protected amine functionality provides a convenient handle for further derivatization, allowing chemists to introduce diverse pharmacophores. These characteristics make it particularly valuable in the design of central nervous system (CNS) drugs, where blood-brain barrier penetration is often a critical requirement.

The global market for pharmaceutical intermediates like tert-butyl 5,5-dimethyl-2-(piperidin-4-yl)piperidine-1-carboxylate is experiencing steady growth, driven by increasing R&D investments in the life sciences sector. Many researchers are exploring its potential in developing treatments for conditions such as Alzheimer's disease, Parkinson's disease, and diabetes. The compound's relevance to these high-profile therapeutic areas makes it a subject of interest in both academic and industrial research settings.

Quality control is paramount when working with tert-butyl 5,5-dimethyl-2-(piperidin-4-yl)piperidine-1-carboxylate. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to verify purity and structural integrity. The compound is generally supplied as a white to off-white crystalline powder with high chemical purity (>98%), suitable for research and development purposes. Proper storage conditions (typically 2-8°C in a dry environment) are recommended to maintain stability over extended periods.

Recent advancements in synthetic methodology have improved the accessibility of tert-butyl 5,5-dimethyl-2-(piperidin-4-yl)piperidine-1-carboxylate. Modern catalytic approaches and flow chemistry techniques have enhanced both the efficiency and sustainability of its production. These developments align with the pharmaceutical industry's growing emphasis on green chemistry principles and process optimization. Researchers are particularly interested in developing more cost-effective and environmentally friendly routes to this valuable intermediate.

For those working with tert-butyl 5,5-dimethyl-2-(piperidin-4-yl)piperidine-1-carboxylate, it's important to note that while the compound itself is not classified as hazardous, standard laboratory safety protocols should always be followed. Appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended when handling this material. The compound's safety data sheet (SDS) provides detailed information about handling, storage, and disposal procedures.

The future outlook for tert-butyl 5,5-dimethyl-2-(piperidin-4-yl)piperidine-1-carboxylate appears promising, with ongoing research exploring its potential in various therapeutic areas. Its structural features make it particularly interesting for the development of allosteric modulators and selective receptor ligands. As drug discovery efforts continue to evolve toward more targeted approaches, the demand for specialized building blocks like this compound is expected to grow correspondingly.

In conclusion, tert-butyl 5,5-dimethyl-2-(piperidin-4-yl)piperidine-1-carboxylate (CAS No. 2228806-12-8) represents an important tool in modern medicinal chemistry. Its versatility as a synthetic intermediate, combined with its relevance to current drug discovery trends, ensures its continued importance in pharmaceutical research. Whether you're investigating new CNS therapeutics, developing enzyme inhibitors, or exploring novel small molecule drugs, this compound offers valuable opportunities for innovation in drug design and development.